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Compound of Interest

Compound Name: PFI-90

Cat. No.: B15583005

Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment and

regulatory compliance. This document provides a comprehensive overview of the proper

disposal procedures for PFI-90, a selective inhibitor of the histone demethylase KDM3B.

Adherence to these guidelines is crucial for minimizing environmental impact and safeguarding

personnel.

Immediate Safety and Handling Precautions
Before initiating any disposal protocol, it is imperative to consult the specific Safety Data Sheet

(SDS) provided by the manufacturer of your PFI-90 supply. While this guide offers general

procedures, the SDS will contain detailed safety information tailored to the specific formulation.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat should be worn.
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Respiratory Protection: If handling the powder form and there is a risk of inhalation, use a

NIOSH-approved respirator.

Step-by-Step Disposal Procedure
The disposal of PFI-90, as with most research chemicals, must be conducted in accordance

with federal, state, and local environmental regulations. The following steps provide a general

framework for its proper disposal:

Do Not Dispose Down the Drain: PFI-90 is water-insoluble and should not be disposed of in

the sewer system.[1] This prevents contamination of aquatic environments.

Avoid Household Garbage Disposal: PFI-90 must not be discarded with regular laboratory or

household trash.[1]

Maintain Original Container: Whenever possible, leave the chemical in its original container.

[2] This ensures clear labeling and prevents accidental mixing with incompatible substances.

[2]

Segregate Chemical Waste: Do not mix PFI-90 with other waste materials.[2] Store it

separately to await disposal by a licensed chemical waste contractor.

Engage a Licensed Waste Disposal Service: The disposal of PFI-90 must be managed by a

licensed and qualified hazardous waste disposal company. These services are equipped to

handle and process chemical waste in compliance with all regulatory standards.

Uncleaned Packaging: Any packaging that has come into direct contact with PFI-90 should

be treated as chemical waste and disposed of according to official regulations.[1]

Chemical and Physical Properties of PFI-90
A thorough understanding of a chemical's properties is essential for its safe handling and

disposal. The following table summarizes the key quantitative data for PFI-90.
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Property Value

Molecular Formula C₁₁H₁₀N₄O

Molecular Weight 214.22 g/mol

Appearance White to beige powder

Solubility - DMSO: 2 mg/mL (clear)

- Water: Insoluble

Storage Temperature 2-8°C

Storage Class 11 - Combustible Solids

WGK (Water Hazard Class) 3

Data sourced from Sigma-Aldrich product information.[3]

Experimental Protocols Cited
While specific disposal protocols are determined by waste management services, the

preparation of PFI-90 for experimental use involves solubilization, typically in Dimethyl

Sulfoxide (DMSO). Unused solutions should be disposed of following the same procedures as

the solid compound, ensuring they are not mixed with other solvent waste streams unless

explicitly permitted by your institution's environmental health and safety department.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of PFI-90, from

initial handling to final disposal.
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PFI-90 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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